Cas no 1895273-27-4 (3-(5-chlorothiophen-2-yl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(5-chlorothiophen-2-yl)-3,3-difluoropropan-1-ol
• CAS No: 1895273-27-4
• MF: C₇H₇ClF₂OS
• MW: 212.644686937332
• CID: 6138274
• PubChem ID: 116841008
• Update Time: 2025-06-12

3-(5-chlorothiophen-2-yl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorothiophen-2-yl)-3,3-difluoropropan-1-ol
• EN300-1961216
• 1895273-27-4

• Inchi： 1S/C7H7ClF2OS/c8-6-2-1-5(12-6)7(9,10)3-4-11/h1-2,11H,3-4H2
• InChI Key： AKNXQJBKGZIUHP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CCO)(F)F)S1

Computed Properties

• Exact Mass: 211.9874200g/mol
• Monoisotopic Mass: 211.9874200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.5Ų

Additional information on 3-(5-chlorothiophen-2-yl)-3,3-difluoropropan-1-ol

Comprehensive Overview of 3-(5-chlorothiophen-2-yl)-3,3-difluoropropan-1-ol (CAS No. 1895273-27-4)

3-(5-chlorothiophen-2-yl)-3,3-difluoropropan-1-ol (CAS No. 1895273-27-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a chlorothiophene moiety coupled with a difluoropropanol group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern therapeutics.

The compound’s CAS number 1895273-27-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular structure combines a thiophene ring substituted with chlorine at the 5-position and a difluorinated propanol side chain. This configuration enhances its reactivity and solubility, which are pivotal for optimizing pharmacokinetic properties in drug design. Recent studies highlight its role in developing enzyme inhibitors and receptor modulators, aligning with the growing trend of targeted therapy in precision medicine.

One of the most searched questions regarding 3-(5-chlorothiophen-2-yl)-3,3-difluoropropan-1-ol revolves around its synthetic routes and industrial-scale production. Organic chemists often explore microwave-assisted synthesis or catalytic fluorination techniques to improve yield and purity. The compound’s thermodynamic stability and compatibility with green chemistry principles are also hot topics, reflecting the broader shift toward sustainable manufacturing in the chemical industry.

In agrochemical applications, 3-(5-chlorothiophen-2-yl)-3,3-difluoropropan-1-ol is investigated for its potential as a pesticide intermediate. The chlorothiophene scaffold is known to exhibit insecticidal and fungicidal activities, while the difluoropropanol group may enhance systemic absorption in plants. This dual functionality addresses the urgent need for next-generation crop protection agents that are both effective and environmentally benign.

From a commercial perspective, the demand for CAS No. 1895273-27-4 is driven by its utility in high-value fine chemicals. Suppliers and manufacturers emphasize custom synthesis and bulk availability to meet diverse research needs. Analytical data, such as NMR spectra and HPLC purity profiles, are frequently requested by buyers to ensure quality compliance, underscoring the importance of transparency in the specialty chemicals market.

Emerging trends in AI-driven drug discovery have further amplified interest in this compound. Computational models predict its binding affinity to biological targets, accelerating hit identification in virtual screening campaigns. Additionally, its structural analogs are being explored for COVID-19-related research, though no direct therapeutic claims are made. Such interdisciplinary applications highlight the compound’s relevance in addressing global health challenges.

In summary, 3-(5-chlorothiophen-2-yl)-3,3-difluoropropan-1-ol (CAS No. 1895273-27-4) represents a multifaceted tool in modern chemistry. Its synthetic versatility, bioactive potential, and alignment with sustainability goals make it a focal point for innovation across pharmaceuticals, agrochemicals, and materials science. As research advances, this compound is poised to play a pivotal role in shaping future scientific breakthroughs.